Cas no 1619-56-3 (Ethyl 2-cyano-2-ethylbutanoate)

Ethyl 2-cyano-2-ethylbutanoate is a versatile ester compound featuring a cyano and ethyl substitution at the α-carbon. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The presence of both ester and nitrile functional groups allows for diverse reactivity, enabling applications in condensation reactions, Michael additions, and as a precursor for heterocyclic compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions ensures reliable handling and long-term usability in research and industrial processes.
Ethyl 2-cyano-2-ethylbutanoate structure
1619-56-3 structure
Product Name:Ethyl 2-cyano-2-ethylbutanoate
CAS No:1619-56-3
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD00045613
CID:210209
PubChem ID:74175
Update Time:2025-10-19

Ethyl 2-cyano-2-ethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-2-ethylbutanoate
    • Butanoic acid,2-cyano-2-ethyl-, ethyl ester
    • 2-Aethyl-2-cyan-buttersaeure-aethylester
    • 2-cyano-2-ethyl-butanoic acid,ethyl ester
    • 2-ethyl-2-cyano-butyric acid ethyl ester
    • AC1L2LCG
    • AC1Q4QJ7
    • ALBB-010179
    • CTK4D1024
    • Diaethylcyanessigsaeureaethylester
    • Ethyl 2-cyano-2-ethylbutyrate
    • ETHYL DIETHYLCYANOACETATE
    • NSC128081
    • AKOS005172393
    • BUTYRIC ACID, .ALPHA.-CYANO-.ALPHA.-ETHYL-, ET ESTER
    • UNII-3N8BND6ESL
    • DTXSID00167268
    • SCHEMBL1963
    • BUTYRIC ACID, 2-CYANO-2-ETHYL-, ETHYL ESTER
    • 2-Cyano-2-ethylbutanoic acid ethyl ester
    • EINECS 216-580-5
    • AS-60271
    • J-009877
    • NS00025282
    • CS-0312889
    • NSC-128081
    • Butanoic acid, 2-cyano-2-ethyl-, ethyl ester
    • 1619-56-3
    • NSC 128081
    • ETHYL 2-ETHYL-2-CYANOBUTYRATE
    • ethyl2-cyano-2-ethylbutanoate
    • 3N8BND6ESL
    • MFCD00045613
    • DTXCID2089759
    • DB-319373
    • BUTYRIC ACID, ALPHA-CYANO-ALPHA-ETHYL-, ET ESTER
    • MYPRYLUIKAKSET-UHFFFAOYSA-N
    • STK506273
    • MDL： MFCD00045613
    • Inchi： 1S/C9H15NO2/c1-4-9(5-2,7-10)8(11)12-6-3/h4-6H2,1-3H3
    • InChI Key： MYPRYLUIKAKSET-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)(CC)CC)=O

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: 2

Experimental Properties

  • Density: 0.972
  • Boiling Point: 214.5°Cat760mmHg
  • Flash Point: 90.2°C
  • Refractive Index: 1.434
  • PSA: 50.09
  • LogP: 1.87948

Ethyl 2-cyano-2-ethylbutanoate Pricemore >>

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Ethyl 2-cyano-2-ethylbutanoate Suppliers

Amadis Chemical Company Limited
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(CAS:1619-56-3)Ethyl 2-cyano-2-ethylbutanoate
Order Number:A1136942
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:43
Price ($):220.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1619-56-3)Ethyl 2-cyano-2-ethylbutanoate
A1136942
Purity:99%
Quantity:1g
Price ($):220.0
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